![molecular formula C8H14ClN B6181816 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride CAS No. 2613383-91-6](/img/new.no-structure.jpg)
3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride
Overview
Description
Preparation Methods
The synthesis of 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride involves multiple steps, typically starting with the formation of the core tricyclic structure. The synthetic routes often include cyclization reactions under specific conditions to achieve the desired tricyclic framework. Industrial production methods may involve optimizing these synthetic routes to ensure high yield and purity .
Chemical Reactions Analysis
3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts.
Scientific Research Applications
3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: Its structural similarity to neurotransmitters makes it a valuable tool in studying biological pathways.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride involves its interaction with specific molecular targets. It is structurally similar to neurotransmitters such as acetylcholine, nicotine, and muscarine, which allows it to interact with similar pathways and receptors in biological systems.
Comparison with Similar Compounds
3-azatricyclo[3.3.1.0,1,5]nonane hydrochloride is unique due to its tricyclic structure. Similar compounds include:
Acetylcholine: A neurotransmitter with a simpler structure.
Nicotine: Another neurotransmitter with a different cyclic structure.
Properties
CAS No. |
2613383-91-6 |
|---|---|
Molecular Formula |
C8H14ClN |
Molecular Weight |
159.7 |
Purity |
95 |
Origin of Product |
United States |
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